Cas no 1196157-57-9 (benzyl N-(3-chlorosulfonylpropyl)carbamate)

• Product Name: benzyl N-(3-chlorosulfonylpropyl)carbamate
• CAS No: 1196157-57-9
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 2616813
• PubChem ID: 72212612
• Update Time: 2025-06-22

benzyl N-(3-chlorosulfonylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-chlorosulfonylpropyl)carbamate
• WXB15757
• (3-CHLOROSULFONYL-PROPYL)-CARBAMICACIDBENZYLESTER
• EN300-1440336
• BENZYL 3-(CHLOROSULFONYL)PROPYLCARBAMATE
• 1196157-57-9
• AB69799
• Benzyl (3-(chlorosulfonyl)propyl)carbamate
• (3-CHLOROSULFONYL-PROPYL)-CARBAMIC ACID BENZYL ESTER
• benzyl N-[3-(chlorosulfonyl)propyl]carbamate

• Inchi： 1S/C11H14ClNO4S/c12-18(15,16)8-4-7-13-11(14)17-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)
• InChI Key： JXMZLYRHQPHROO-UHFFFAOYSA-N
• SMILES： ClS(CCCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.0332068Da
• Monoisotopic Mass: 291.0332068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.9Ų

Additional information on benzyl N-(3-chlorosulfonylpropyl)carbamate

Benzyl N-(3-Chlorosulfonylpropyl)Carbamate: A Comprehensive Overview

Benzyl N-(3-chlorosulfonylpropyl)carbamate, with the CAS number 1196157-57-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzyl group with a chlorosulfonylpropyl moiety. The benzyl group contributes to the aromatic stability of the molecule, while the chlorosulfonylpropyl group introduces functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of benzyl N-(3-chlorosulfonylpropyl)carbamate in the development of advanced materials and pharmaceuticals. Researchers have explored its reactivity under different conditions, revealing its ability to participate in nucleophilic substitutions and other key organic reactions. This makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of benzyl N-(3-chlorosulfonylpropyl)carbamate involves a multi-step process, typically starting with the chlorination of a sulfolane derivative. The reaction conditions are carefully controlled to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality and consistency.

In terms of applications, benzyl N-(3-chlorosulfonylpropyl)carbamate has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent has been explored in the development of thermally stable polymers. Additionally, its role as a catalyst in certain industrial processes has been investigated, demonstrating its potential to enhance reaction efficiency.

Recent research has also focused on the environmental impact of benzyl N-(3-chlorosulfonylpropyl)carbamate. Studies have examined its biodegradability and toxicity under various conditions, providing insights into its safety profile. These findings are crucial for determining its suitability for large-scale industrial applications.

The structural versatility of benzyl N-(3-chlorosulfonylpropyl)carbamate makes it a valuable tool in drug discovery. Its ability to form hydrogen bonds and interact with biological systems has been explored in preclinical studies, suggesting potential therapeutic applications. However, further research is needed to fully understand its pharmacokinetics and efficacy.

In conclusion, benzyl N-(3-chlorosulfonylpropyl)carbamate (CAS No. 1196157-57-9) is a compound with diverse applications and promising potential across multiple fields. Its unique structure and reactivity make it an important subject for ongoing research, particularly in areas such as materials science, pharmaceuticals, and environmental chemistry.